Cas no 89237-55-8 (Spiro[4.4]non-3-en-2-one, 3,4-dimethyl-)

• Product Name: Spiro[4.4]non-3-en-2-one, 3,4-dimethyl-
• CAS No: 89237-55-8
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 607432
• PubChem ID: 13181037
• Update Time: 2025-04-19

Spiro[4.4]non-3-en-2-one, 3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Spiro[4.4]non-3-en-2-one, 3,4-dimethyl-
• 3,4-dimethylspiro[4.4]non-3-en-2-one
• 89237-55-8
• DTXSID20525184

• Inchi： 1S/C11H16O/c1-8-9(2)11(7-10(8)12)5-3-4-6-11/h3-7H2,1-2H3
• InChI Key： XOWWQXSZKWLZJQ-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(C)C2(C1)CCCC2

Computed Properties

• Exact Mass: 164.120115130g/mol
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų